Cas no 32454-25-4 (beta,beta,4-Trimethyl-benzeneethanol)

• Product Name: beta,beta,4-Trimethyl-benzeneethanol
• CAS No: 32454-25-4
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 2947645
• PubChem ID: 13216694
• Update Time: 2024-11-04

beta,beta,4-Trimethyl-benzeneethanol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, β,β,4-trimethyl-
• beta,beta,4-Trimethyl-benzeneethanol
• 32454-25-4
• Cymen-9-ol
• 2-methyl-2-p-tolyl-propan-1-ol
• G79015
• 2-methyl-2-(4-methylphenyl)propan-1-ol
• Benzeneethanol, beta,beta,4-trimethyl-
• SCHEMBL873489
• EN300-1838735
• 2-(4-methylphenyl)-2-methylpropyl alcohol
• 2-Methyl-2-(p-tolyl)propan-1-ol

• Inchi： 1S/C11H16O/c1-9-4-6-10(7-5-9)11(2,3)8-12/h4-7,12H,8H2,1-3H3
• InChI Key： KJEGOACBZWCEBD-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=CC=1)(C)(C)CO

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes